Cas no 1693734-27-8 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 1693734-27-8
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• MDL: MFCD33549562
• CID: 5637820
• PubChem ID: 122585464
• Update Time: 2025-05-21

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18109833
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• 1693734-27-8
• EN300-27777619
• 1,6(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-2-methyl-, 1-(9H-fluoren-9-ylmethyl) ester
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• MDL： MFCD33549562
• Inchi： 1S/C26H23NO4/c1-16-10-11-17-14-18(25(28)29)12-13-24(17)27(16)26(30)31-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,12-14,16,23H,10-11,15H2,1H3,(H,28,29)
• InChI Key： DHUWSSROAKNHLU-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)O)=CC=2CCC1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 629.6±54.0 °C(Predicted)
• pka: 4.43±0.40(Predicted)

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid: A Comprehensive Overview

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, with CAS No. 1693734-27-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a tetrahydroquinoline moiety. The integration of these functional groups makes it a versatile building block in the synthesis of various bioactive molecules.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, renowned for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to the nitrogen atom of the tetrahydroquinoline ring system. The tetrahydroquinoline moiety itself is a partially saturated bicyclic structure that contributes to the molecule's rigidity and potential for bioactivity. The presence of the methyl group at position 2 further enhances the molecule's chemical diversity and functional versatility.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of novel drug candidates. For instance, researchers have explored its role in the development of small molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders. The carboxylic acid group at position 6 of the tetrahydroquinoline ring serves as a reactive site for further functionalization, enabling the construction of diverse bioactive derivatives.

In terms of synthesis, this compound can be prepared via a multi-step process involving coupling reactions and selective protection/deprotection strategies. The use of Fmoc as a protecting group ensures precise control over the reactivity of the nitrogen atom during intermediate steps. This level of control is crucial for achieving high yields and maintaining the integrity of the final product.

The structural complexity of this compound also makes it an attractive candidate for studying molecular recognition and binding interactions. Computational studies have revealed that the fluorenylmethoxycarbonyl group can act as a recognition element in supramolecular assemblies, potentially leading to applications in nanotechnology and materials science.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid represents a valuable addition to the arsenal of advanced chemical building blocks. Its unique combination of functional groups and structural features positions it as a key player in contemporary drug discovery and materials research.